4-{1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine

• IUPAC Name: [1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C14H23N5OS/c1-17-11-15-16-13(17)10-18-4-2-3-12(9-18)14(20)19-5-7-21-8-6-19/h11-12H,2-10H2,1H3
• InChI Key: RSNFXBBNEBZWGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CN2CCCC(C2)C(=O)N3CCSCC3
• Molecular Formula: C14H23N5OS
• Molecular Weight: 309.43 g/mol
• CAS No.: 2640836-13-9

Description

4-{1-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine is a heterocyclic compound featuring a piperidine ring conjugated with a thiomorpholine moiety via a carbonyl linker. Thiomorpholine, a sulfur-containing morpholine analog, may enhance metabolic stability and membrane permeability compared to oxygen-containing morpholine derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural and functional similarities with several 1,2,4-triazole and thiomorpholine/morpholine derivatives. Below is a detailed comparison based on substituent effects, biological activity, and toxicity profiles:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Key Properties	Biological Activity	Toxicity Profile	References
4-{1-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine	Piperidine-3-carbonyl-thiomorpholine core; 4-methyl-1,2,4-triazole substituent	High predicted lipophilicity due to thiomorpholine and triazole groups	Hypothesized antimicrobial/antifungal activity (based on triazole analogs)	Not experimentally determined; structural analogs suggest low acute toxicity
4-((5-(Decylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)morpholine	Morpholine core; decylthio-triazole substituent	High lipophilicity (decylthio chain)	Strong antifungal and antimicrobial activity	Low acute toxicity (Class IV); subacute exposure linked to elevated liver enzymes (ALP, LDH)
4-((5-((Cyclohexylmethyl)thio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)morpholine	Morpholine core; cyclohexylmethylthio-triazole substituent	Moderate lipophilicity (cyclohexyl group)	Antimicrobial activity (exact data unspecified)	No toxicity data reported; synthesized via microwave-assisted methods
Tryfuzol® (piperidine 2-(5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetate)	Piperidine core; furan-phenyl-triazole substituent	Moderate solubility (polar acetate group)	Immunomodulatory, antioxidant, hepatoprotective	Low toxicity in preclinical models

Key Findings

Substituent Impact on Activity :

• The decylthio chain in 4-((5-(decylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)morpholine enhances antifungal activity due to increased lipophilicity, facilitating membrane penetration . In contrast, the cyclohexylmethylthio analog shows reduced potency, likely due to steric hindrance .
• The thiomorpholine moiety in the target compound may improve metabolic stability compared to morpholine derivatives, as sulfur atoms resist oxidative degradation .

Toxicity Trends :

• Compounds with long alkyl chains (e.g., decylthio) exhibit low acute toxicity but may cause subacute hepatotoxicity, as seen in elevated ALP and LDH levels in rats .
• Piperidine-containing analogs like Tryfuzol® demonstrate favorable safety profiles, suggesting the target compound’s piperidine-thiomorpholine core may also confer low acute toxicity .